Cas no 20983-67-9 (N-(4-Chlorophenyl)-4-nitroaniline)

• Product Name: N-(4-Chlorophenyl)-4-nitroaniline
• CAS No: 20983-67-9
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 1397441
• PubChem ID: 155617
• Update Time: 2025-05-26

N-(4-Chlorophenyl)-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-nitrophenyl)aniline
• benzenamine, 4-chloro-N-(4-nitrophenyl)-
• BRN 2125828
• DTXSID70175193
• 4-Chloro-N-(4-nitrophenyl)benzenamine
• EN300-155966
• AKOS000286088
• DS4YDY6M6G
• UNII-DS4YDY6M6G
• 4-Chlorphenyl 4-Nitroanilin
• 1-Nitro-4-(4-chloroanilino)benzene
• 1-Nitro-4-(4-chloroanilino) benzene
• 3-12-00-01587 (Beilstein Handbook Reference)
• SB81207
• CCRIS 5172
• XIKRXMHWCDNQDS-UHFFFAOYSA-N
• DB-241903
• 20983-67-9
• CS-0204959
• N-(4-chlorophenyl)-4-nitroaniline
• SCHEMBL10703012
• BS-22052
• N-(4-Chlorophenyl)-4-nitroaniline

• MDL： MFCD01108458
• Inchi： 1S/C12H9ClN2O2/c13-9-1-3-10(4-2-9)14-11-5-7-12(8-6-11)15(16)17/h1-8,14H
• InChI Key： XIKRXMHWCDNQDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.03537
• Monoisotopic Mass: 248.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(4-Chlorophenyl)-4-nitroaniline

Professional Introduction to N-(4-Chlorophenyl)-4-nitroaniline (CAS No. 20983-67-9)

N-(4-Chlorophenyl)-4-nitroaniline, identified by the Chemical Abstracts Service Number (CAS No.) 20983-67-9, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic amine has garnered considerable attention due to its versatile applications in synthetic chemistry and potential roles in medicinal chemistry. The structural features of this compound, particularly the presence of both chloro and nitro substituents on the benzene ring, contribute to its unique reactivity and make it a valuable intermediate in various chemical transformations.

The synthesis of N-(4-Chlorophenyl)-4-nitroaniline typically involves multi-step organic reactions, often starting from readily available aromatic precursors. The chloro substitution at the para position relative to the nitro group introduces a site for further functionalization, enabling the compound to serve as a building block for more complex molecules. In recent years, advancements in catalytic methods have allowed for more efficient and selective synthesis routes, reducing the environmental impact and improving yields.

In the context of pharmaceutical research, N-(4-Chlorophenyl)-4-nitroaniline has been explored as a precursor for various bioactive molecules. Its nitro group can be reduced to an amine, providing a pathway to derivatives with different pharmacological properties. Additionally, the chloro substituent can undergo nucleophilic aromatic substitution reactions, allowing for the introduction of additional functional groups such as amines or alcohols. These modifications have led to the development of novel compounds with potential therapeutic applications.

Recent studies have highlighted the role of N-(4-Chlorophenyl)-4-nitroaniline in the development of advanced materials and polymers. The nitro group's ability to participate in diazotization reactions makes it useful for creating azo compounds, which are widely employed in dye synthesis and conductive polymers. Furthermore, the electron-withdrawing nature of both the chloro and nitro groups enhances the compound's utility as a ligand in coordination chemistry, facilitating the design of metal-organic frameworks (MOFs) with tailored properties.

The chemical reactivity of N-(4-Chlorophenyl)-4-nitroaniline also makes it a valuable tool in mechanistic studies. Researchers have utilized this compound to investigate electron transfer processes and radical reactions, contributing to a deeper understanding of reaction mechanisms at an atomic level. Such insights are crucial for developing more efficient synthetic methodologies and for predicting the behavior of related compounds under various conditions.

The pharmaceutical industry has shown particular interest in derivatives of N-(4-Chlorophenyl)-4-nitroaniline, particularly those that exhibit antimicrobial or anticancer properties. By leveraging its structural flexibility, scientists have synthesized analogs that interact with biological targets in unique ways. For instance, modifications to the amine group have led to compounds that disrupt bacterial cell wall synthesis or inhibit key enzymes involved in cancer cell proliferation. These efforts underscore the compound's significance as a scaffold for drug discovery.

The environmental impact of synthesizing and handling N-(4-Chlorophenyl)-4-nitroaniline is another critical consideration. Modern synthetic approaches emphasize green chemistry principles, such as using solvent-free conditions or catalytic systems that minimize waste. Additionally, researchers are exploring biocatalytic methods that employ enzymes to facilitate key transformations, reducing reliance on harsh chemical reagents. These innovations not only improve sustainability but also enhance the economic viability of producing this compound on an industrial scale.

In conclusion, N-(4-Chlorophenyl)-4-nitroaniline